4-{[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]methyl}benzonitrile

• IUPAC Name: 4-[(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)sulfanylmethyl]benzonitrile
• InChI: InChI=1S/C17H17N3S/c1-12-15-4-2-3-5-16(15)20-17(19-12)21-11-14-8-6-13(10-18)7-9-14/h6-9H,2-5,11H2,1H3
• InChI Key: UEDORGAKQMQERY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCCCC2=NC(=N1)SCC3=CC=C(C=C3)C#N
• Molecular Formula: C17H17N3S
• Molecular Weight: 295.4 g/mol

Description

The compound is a derivative of quinazoline, a class of organic compounds with a two-ring structure, one of which is a benzene ring and the other is a diazine ring. The presence of a sulfur atom suggests that it might have some unique chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the quinazoline core, a thiomethyl group attached to the benzene ring, and a methyl group on the diazine ring.

Chemical Reactions Analysis

The reactivity of this compound could be influenced by several factors, including the electron-withdrawing nitrile group and the electron-donating methyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the nitrile group could make it polar, and the sulfur atom might contribute to its reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, if it’s used as a drug, the mechanism of action would depend on the biological target of the compound.

Future Directions

The future research directions would depend on the properties and potential applications of this compound. It could be interesting to explore its reactivity, potential uses in medicinal chemistry, or its physical properties.